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Compound of Interest

S-(2-Furanylmethyl)
Compound Name:
methanethioate-d2

cat. No.: B12366903

Essential Safety and Handling Guide for S-(2-
Furanylmethyl) methanethioate-d2

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling S-(2-Furanylmethyl) methanethioate-d2. The
following procedures are based on the known hazards of the non-deuterated analogue, S-
Furfuryl thioacetate, and best practices for handling furan-containing and deuterated
compounds.

Hazard Identification and Assessment

S-(2-Furanylmethyl) methanethioate-d2 is a deuterated form of S-Furfuryl thioacetate. While
specific toxicity data for the deuterated compound is not available, the primary hazards are
expected to be similar to its non-deuterated counterpart. The parent compound is classified as
a combustible liquid that causes skin and eye irritation, and may cause respiratory irritation.[1]
[2][3] It is also noted for its strong, unpleasant odor (stench).[1][2][3] Due to the furan moiety, it
should be handled with caution, as some furan derivatives are suspected of causing genetic
defects and may have carcinogenic properties.[4][5]

As a deuterated compound, S-(2-Furanylmethyl) methanethioate-d2 is susceptible to isotopic
dilution through hydrogen-deuterium (H-D) exchange, particularly in the presence of moisture.
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[6][7] Therefore, handling and storage procedures must be designed to maintain its isotopic
integrity.

Key Physical and Chemical Properties (of S-Furfuryl thioacetate)

Property Value

Molecular Formula C7H802S

Molecular Weight 156.20 g/mol
Appearance Dark brown liquid[1][3]
Boiling Point 211 - 212 °C[1][3]
Flash Point 92 °C[1][3]

Specific Gravity 1.170

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/pdf/Navigating_the_Deuterium_Frontier_A_Technical_Guide_to_the_Storage_and_Handling_of_Deuterated_Compounds.pdf
https://www.benchchem.com/pdf/Best_practices_for_handling_and_storing_deuterated_standards.pdf
https://www.fishersci.ie/store/msds?partNumber=11414857&countryCode=IE&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2182106&productDescription=S-FURFURYL+THIOACETATE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.ie/store/msds?partNumber=11414857&countryCode=IE&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2182106&productDescription=S-FURFURYL+THIOACETATE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.ie/store/msds?partNumber=11414857&countryCode=IE&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2182106&productDescription=S-FURFURYL+THIOACETATE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

PPE Category Item Specifications & Use

ANSI-approved safety goggles
with side shields or chemical
splash goggles must be worn
] Safety Goggles and Face ] )
Eye and Face Protection —_ at all times. A face shield
ie

should be worn over safety
glasses when there is a risk of

splashing.[8][9]

Nitrile or butyl rubber gloves
are recommended. Double-
gloving is advised for

Hand Protection Chemical-Resistant Gloves enhanced protection.[8][10]
Gloves should be inspected
before use and disposed of

immediately if contaminated.

A flame-retardant lab coat
] should be worn and kept fully
Body Protection Laboratory Coat )
buttoned to protect against

splashes and spills.[4][9]

All' handling should be
conducted in a certified
chemical fume hood to
minimize inhalation exposure.
) ) ] [8][10] In the absence of a
Respiratory Protection NIOSH-Approved Respirator ]
fume hood or in poorly
ventilated areas, a NIOSH-
approved respirator with an
appropriate organic vapor

cartridge is necessary.[4]

Sturdy, closed-toe shoes made
_ of a non-porous material are
Foot Protection Closed-Toe Shoes ) )
required to protect against

spills.[4][10]
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Operational Plan: Handling Protocol

Adherence to proper handling procedures is critical to minimize exposure and prevent
contamination.

3.1. Engineering Controls

o All work with S-(2-Furanylmethyl) methanethioate-d2 should be performed in a certified
chemical fume hood to control exposure to vapors and the strong odor.[8][10]

e An emergency eyewash station and safety shower should be readily accessible.
3.2. Procedural Steps

» Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work
area within the chemical fume hood by lining it with absorbent, disposable bench paper.

 Inert Atmosphere: Due to its deuterated nature, handle the compound under a dry, inert
atmosphere (e.g., nitrogen or argon) to prevent H-D exchange with atmospheric moisture.[6]

[7]

o Temperature Acclimatization: If stored at a low temperature, allow the container to equilibrate
to room temperature before opening to prevent condensation from forming inside.[6][7]

» Weighing and Transfer: Conduct all weighing and transfers of the compound within the fume
hood. Use the smallest quantity necessary for the experiment.

» Solution Preparation: When preparing solutions, slowly add the S-(2-Furanylmethyl)
methanethioate-d2 to the solvent.

» Post-Handling: After handling, decontaminate all surfaces and equipment that came into
contact with the compound. Wipe down the work area with an appropriate solvent and then a
cleaning solution.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b12366903?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Furan_2_YL_phenol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_4_diphenyl_5H_furan_2_one.pdf
https://www.benchchem.com/pdf/Navigating_the_Deuterium_Frontier_A_Technical_Guide_to_the_Storage_and_Handling_of_Deuterated_Compounds.pdf
https://www.benchchem.com/pdf/Best_practices_for_handling_and_storing_deuterated_standards.pdf
https://www.benchchem.com/pdf/Navigating_the_Deuterium_Frontier_A_Technical_Guide_to_the_Storage_and_Handling_of_Deuterated_Compounds.pdf
https://www.benchchem.com/pdf/Best_practices_for_handling_and_storing_deuterated_standards.pdf
https://www.benchchem.com/product/b12366903?utm_src=pdf-body
https://www.benchchem.com/product/b12366903?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Safe Handling Workflow for S-(2-Furanylmethyl) methanethioate-d2
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Caption: Workflow for the safe handling of S-(2-Furanylmethyl) methanethioate-d2.
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Storage and Spill Management

4.1. Storage

o Store in a cool, dry, and well-ventilated area, away from sources of ignition and incompatible
materials such as strong oxidizing agents, bases, and reducing agents.[3]

o Keep the container tightly closed and preferably under an inert atmosphere to protect from
moisture and air.[6]

e For long-term storage, refrigeration (2-8 °C) or freezing (-20 °C) may be necessary to
maintain chemical and isotopic stability.[6]

4.2. Spill Management

o Small Spills: In case of a small spill, absorb the material with a non-combustible absorbent
material like vermiculite or sand.[4] Place the contaminated absorbent into a sealed, labeled
container for hazardous waste disposal. Ensure adequate ventilation.

o Large Spills: For a large spill, evacuate the area immediately and remove all ignition
sources. Contact the institution's emergency response team.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

» Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with plenty of soap and water for at least 15 minutes.[4] Seek medical attention if irritation
persists.

 Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[4]

Disposal Plan
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Proper disposal of S-(2-Furanylmethyl) methanethioate-d2 and contaminated materials is
essential for laboratory and environmental safety.

6.1. Waste Segregation

e Liquid Waste: Collect all liquid waste containing S-(2-Furanylmethyl) methanethioate-d2 in
a designated, labeled hazardous waste container. The container should be appropriate for
flammable organic waste.

» Solid Waste: All solid waste contaminated with the compound (e.g., used gloves, absorbent
paper, pipette tips) should be collected in a separate, labeled hazardous waste container.[10]

6.2. Disposal Procedure
o All waste must be handled as hazardous waste.

o Ensure all waste containers are tightly sealed and properly labeled with the chemical name
and associated hazards.

» Store waste containers in a designated secondary containment area away from incompatible
materials.

o Dispose of the waste through your institution's environmental health and safety office in
accordance with local, state, and federal regulations.
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Disposal Decision Tree for S-(2-Furanylmethyl) methanethioate-d2
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Caption: Disposal plan for S-(2-Furanylmethyl) methanethioate-d2 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling S-(2-
Furanylmethyl) methanethioate-d2]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-s-2-furanylmethyl-methanethioate-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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